Cas no 90220-74-9 (2-(4-methoxyphenoxy)ethanesulfonyl chloride)

• Product Name: 2-(4-methoxyphenoxy)ethanesulfonyl chloride
• CAS No: 90220-74-9
• MF: C₉H₁₁ClO₄S
• MW: 250.699240922928
• MDL: MFCD10022943
• CID: 3429607
• PubChem ID: 54594527
• Update Time: 2025-10-28

2-(4-methoxyphenoxy)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• ETHANESULFONYL CHLORIDE, 2-(4-METHOXYPHENOXY)-
• 2-(4-methoxyphenoxy)ethanesulfonyl chloride
• AKOS013518368
• QDA22074
• G42453
• CS-0262209
• EN300-81769
• 2-(4-methoxyphenoxy)ethane-1-sulfonyl chloride
• 2-(4-methoxyphenoxy)ethane-1-sulfonylchloride
• 90220-74-9
• F1967-1615

• MDL： MFCD10022943
• Inchi： 1S/C9H11ClO4S/c1-13-8-2-4-9(5-3-8)14-6-7-15(10,11)12/h2-5H,6-7H2,1H3
• InChI Key： HESVPAQVZZIIBY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)COC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 250.0066577Da
• Monoisotopic Mass: 250.0066577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Additional information on 2-(4-methoxyphenoxy)ethanesulfonyl chloride

Professional Introduction to 2-(4-methoxyphenoxy)ethanesulfonyl chloride (CAS No. 90220-74-9)

2-(4-methoxyphenoxy)ethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 90220-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a sulfonyl chloride functional group attached to an ethyl chain that is further substituted with a 4-methoxyphenoxy moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-(4-methoxyphenoxy)ethanesulfonyl chloride positions it as a versatile building block for medicinal chemists. The presence of the sulfonyl chloride group enhances its reactivity, particularly in nucleophilic substitution reactions, which are fundamental in drug discovery and development. This reactivity allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures essential for developing novel therapeutic agents.

In recent years, there has been growing interest in leveraging sulfonyl chlorides like 2-(4-methoxyphenoxy)ethanesulfonyl chloride for the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad pharmacological applications, including antibacterial, antiviral, and anti-inflammatory properties. The methoxy group in the 4-methoxyphenoxy substituent not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, making it an attractive scaffold for drug design.

One of the most compelling aspects of 2-(4-methoxyphenoxy)ethanesulfonyl chloride is its utility in constructing heterocyclic compounds. Heterocycles are integral to many pharmacologically active agents due to their ability to mimic natural biomolecules and interact with biological targets in specific ways. The sulfonyl chloride functionality provides a convenient handle for further derivatization, allowing chemists to explore various heterocyclic systems such as thiazoles, pyridines, and oxazoles. These heterocycles have been extensively studied for their potential in treating a wide range of diseases, including cancer and neurological disorders.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(4-methoxyphenoxy)ethanesulfonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks from this intermediate. These reactions often proceed under mild conditions and with high selectivity, making them ideal for large-scale synthesis. Additionally, photoredox catalysis has been employed to introduce additional functional groups into the molecule, expanding its synthetic utility.

The pharmaceutical industry has also recognized the potential of 2-(4-methoxyphenoxy)ethanesulfonyl chloride in developing targeted therapies. For example, researchers have utilized this compound to synthesize inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. By modulating these pathways, it may be possible to develop novel therapeutics that address unmet medical needs. Furthermore, its role in creating kinase inhibitors has been explored, given the critical role that kinases play in cell signaling and their association with various diseases.

Another area where 2-(4-methoxyphenoxy)ethanesulfonyl chloride has shown promise is in the development of anti-cancer agents. Sulfonyl chlorides are known to be effective tools for generating covalent inhibitors that target specific proteins involved in cancer progression. The structural features of this compound allow for precise interactions with biological targets, leading to potent and selective inhibition. Ongoing research aims to optimize its derivatives for improved efficacy and reduced toxicity in cancer treatments.

The agrochemical sector has also benefited from the use of 2-(4-methoxyphenoxy)ethanesulfonyl chloride as a key intermediate. Sulfonylurea herbicides, which are widely used due to their high efficacy and low environmental impact, rely on sulfonyl chloride derivatives for their synthesis. By incorporating modifications such as the 4-methoxyphenoxy group, researchers can fine-tune the properties of these herbicides to enhance their performance while minimizing side effects on non-target organisms.

In conclusion,2-(4-methoxyphenoxy)ethanesulfonyl chloride (CAS No. 90220-74-9) represents a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents across various disease areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2-(4-methoxyphenoxy)ethanesulfonyl chloride is poised to remain at the forefront of innovation in drug discovery and development.